Methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate

• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol
• IUPAC Name: methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate
• InChI: InChI=1S/C14H13ClN2O3/c1-8-7-16-14(15)17-12(8)9-4-5-10(13(18)20-3)11(6-9)19-2/h4-7H,1-3H3
• InChI Key: QWWXFLQMWDIIHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C2=CC(=C(C=C2)C(=O)OC)OC)Cl

Description

Methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate is a useful research compound. Its molecular formula is C14H13ClN2O3 and its molecular weight is 292.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-5-methylpyrimidine (244 mg, 1.5 mmol) and methyl 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (210 mg, 1.0 mmol) in toluene (3 mL) were added n-propanol (1 mL), aqueous sodium bicarbonate (2 M, 1.5 μL) and tetrakis(triphenylphosphine)palladium[0] (116 mg, 0.1 mmol). The reaction was heated at 110° C. for 40 h, then partitioned between ethyl acetate and saturated aqueous sodium bicarbonate. The aqueous layer was extracted twice further with ethyl acetate and the combined organic fractions were washed with water, brine then dried (sodium sulfate), filtered and concentrated. Silica gel chromatography using 30-60% ethyl acetate/petroleum spirit as eluent provided methyl 4-(2-chloro-5-methylpyrimidin-4-yl)-2-methoxybenzoate as a cream solid (165 mg, 56%); LC-ESI-MS (method B): rt 6.2 min.; m/z 293.3/295.3 [M+H]+.